Cas no 2227135-98-8 (2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2227135-98-8
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5638573
• PubChem ID: 165915190
• Update Time: 2025-06-08

2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2227135-98-8
• 2-(4-methoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• EN300-28282049
• 2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C13H15NO5/c1-3-8-19-13(17)14-11(12(15)16)9-4-6-10(18-2)7-5-9/h3-7,11H,1,8H2,2H3,(H,14,17)(H,15,16)
• InChI Key： UGQUBCGHZVZHPJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Introduction to 2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2227135-98-8)

2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid, identified by its CAS number 2227135-98-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly its aromatic ring system and functional groups, contribute to its unique chemical properties and reactivity, which are being exploited in various synthetic pathways.

The molecular structure of 2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid consists of a phenolic ring substituted with a methoxy group at the para position, linked to an acetic acid moiety through an amide bond. The presence of a propenyl ether group further enhances the complexity of the molecule, providing multiple sites for chemical modification and interaction with biological targets. This structural configuration makes it an attractive scaffold for drug discovery efforts aimed at developing novel compounds with enhanced pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid due to its ability to modulate various biological pathways. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses, making it a candidate for the development of anti-inflammatory agents. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for further optimization to improve efficacy and selectivity.

One of the most compelling aspects of 2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid is its versatility in chemical synthesis. The presence of both amide and ether functionalities allows for diverse modifications, enabling researchers to tailor the molecule for specific biological activities. For instance, derivatization at the propenyl ether group can introduce additional polar or hydrophobic moieties, influencing the compound's solubility and bioavailability. Such flexibility is crucial in drug development, where optimizing pharmacokinetic properties is often essential for achieving therapeutic success.

Recent advancements in computational chemistry have also facilitated the exploration of 2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid as a potential drug candidate. Molecular docking studies have revealed that this compound can interact with several protein targets, including those implicated in metabolic disorders and neurodegenerative diseases. These findings provide a rational basis for further investigating its therapeutic potential in preclinical models. Moreover, the use of high-throughput screening technologies has enabled rapid assessment of its activity against a wide range of biological assays, accelerating the discovery process.

The synthesis of 2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is paramount to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. For example, catalytic asymmetric reactions have been employed to introduce chiral centers with high enantioselectivity, which is critical for developing enantiomerically pure drugs with improved pharmacological profiles.

The role of CAS No. 2227135-98-8 in characterizing this compound cannot be overstated. The unique identifier ensures accurate documentation and traceability throughout the research and development process. This level of precision is essential for regulatory submissions and commercialization efforts, where compliance with stringent quality standards is mandatory. Furthermore, having a well-defined CAS number facilitates collaboration among researchers worldwide, as it provides a universal reference point for discussing and comparing molecular structures.

In conclusion, 2-(4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve and computational tools become more sophisticated, 2227135-98-8 will serve as a cornerstone for understanding and harnessing the full potential of this compound.